Cas no 851963-03-6 (Hexyl 7-(Diethylamino)coumarin-3-carboxylate)

851963-03-6 structure
Product name:Hexyl 7-(Diethylamino)coumarin-3-carboxylate
Hexyl 7-(Diethylamino)coumarin-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-3-carboxylic acid, 7-(diethylamino)-2-oxo-, hexylester
- Hexyl 7-(Diethylamino)coumarin-3-carboxylate
- 7-(Diethylamino)coumarin-3-carboxylic Acid Hexyl Ester
- Hexyl 7-(diethylamino)-2-oxo-2H-chromene-3-carboxylate
- HEXYL 7-DIETHYLAMINOCOUMARIN-3-CARBOXYLATE
- 7-Diethylamino-2-oxo-2H-1-benzopyran-3-carboxylic acid hexyl ester
- 851963-03-6
- T72997
- BJB96303
- H1145
- MFCD06797113
- SCHEMBL13432119
- Hexyl7-(Diethylamino)coumarin-3-carboxylate
- n-Hexyl 7-diethylaminocoumarin-3-carboxylate
- CS-0373787
- Hexyl7-(diethylamino)-2-oxo-2H-chromene-3-carboxylate
- hexyl 7-(diethylamino)-2-oxochromene-3-carboxylate
-
- MDL: MFCD06797113
- Inchi: 1S/C20H27NO4/c1-4-7-8-9-12-24-19(22)17-13-15-10-11-16(21(5-2)6-3)14-18(15)25-20(17)23/h10-11,13-14H,4-9,12H2,1-3H3
- InChI Key: TYEFUKSNTLMNBV-UHFFFAOYSA-N
- SMILES: O(C(C1C(=O)OC2C([H])=C(C([H])=C([H])C=2C=1[H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 345.19400834g/mol
- Monoisotopic Mass: 345.19400834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 10
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 55.8
Experimental Properties
- Melting Point: 65.0 to 69.0 deg-C
Hexyl 7-(Diethylamino)coumarin-3-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI XIAN DING Biotechnology Co., Ltd. | YD352-200mg |
Hexyl 7-(Diethylamino)coumarin-3-carboxylate |
851963-03-6 | 98.0%(LC) | 200mg |
¥201.0 | 2022-06-10 | |
abcr | AB250155-5g |
Hexyl 7-(diethylamino)coumarin-3-carboxylate, 98%; . |
851963-03-6 | 98% | 5g |
€216.50 | 2025-02-21 | |
eNovation Chemicals LLC | Y1261031-5g |
n-Hexyl 7-diethylaminocoumarin-3-carboxylate |
851963-03-6 | 98% | 5g |
$170 | 2025-02-19 | |
Aaron | AR00G6GK-5g |
n-Hexyl 7-diethylaminocoumarin-3-carboxylate |
851963-03-6 | 98% | 5g |
$137.00 | 2025-01-24 | |
eNovation Chemicals LLC | Y1261031-250mg |
n-Hexyl 7-diethylaminocoumarin-3-carboxylate |
851963-03-6 | 98% | 250mg |
$70 | 2025-02-19 | |
eNovation Chemicals LLC | Y1261031-1g |
n-Hexyl 7-diethylaminocoumarin-3-carboxylate |
851963-03-6 | 98% | 1g |
$90 | 2025-02-19 | |
eNovation Chemicals LLC | Y1261031-1g |
n-Hexyl 7-diethylaminocoumarin-3-carboxylate |
851963-03-6 | 98% | 1g |
$105 | 2024-06-06 | |
Ambeed | A303201-5g |
Hexyl 7-(diethylamino)-2-oxo-2H-chromene-3-carboxylate |
851963-03-6 | 98% | 5g |
$112.0 | 2024-07-24 | |
eNovation Chemicals LLC | Y1261031-1g |
n-Hexyl 7-diethylaminocoumarin-3-carboxylate |
851963-03-6 | 98% | 1g |
$90 | 2025-02-26 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1444457-5g |
Hexyl 7-(diethylamino)-2-oxo-2H-chromene-3-carboxylate |
851963-03-6 | 98% | 5g |
¥1421.00 | 2024-07-28 |
Hexyl 7-(Diethylamino)coumarin-3-carboxylate Related Literature
-
Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
-
Chuei-Jhih Chiou,Bing-Jian Sun,A. H. H. Chang Phys. Chem. Chem. Phys., 2015,17, 7838-7847
-
Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
-
Roger Y. Bello Faraday Discuss., 2021,228, 378-393
-
Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
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